Cas no 2137648-31-6 (Propanamide, N-(decahydro-5-isoquinolinyl)-2-methyl-)

• Product Name: Propanamide, N-(decahydro-5-isoquinolinyl)-2-methyl-
• CAS No: 2137648-31-6
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 5278736
• Update Time: 2025-07-17

Propanamide, N-(decahydro-5-isoquinolinyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(decahydro-5-isoquinolinyl)-2-methyl-

• Inchi： 1S/C13H24N2O/c1-9(2)13(16)15-12-5-3-4-10-8-14-7-6-11(10)12/h9-12,14H,3-8H2,1-2H3,(H,15,16)
• InChI Key： TVTPQOGOLQNZEB-UHFFFAOYSA-N
• SMILES： C(NC1CCCC2C1CCNC2)(=O)C(C)C

Additional information on Propanamide, N-(decahydro-5-isoquinolinyl)-2-methyl-

Comprehensive Overview of Propanamide, N-(decahydro-5-isoquinolinyl)-2-methyl- (CAS No. 2137648-31-6)

Propanamide, N-(decahydro-5-isoquinolinyl)-2-methyl- (CAS No. 2137648-31-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the amide class, characterized by its unique structural framework combining a decahydro-5-isoquinolinyl moiety with a 2-methylpropanamide group. Its molecular complexity and potential applications make it a subject of interest for researchers exploring novel drug candidates and biochemical pathways.

The structural attributes of Propanamide, N-(decahydro-5-isoquinolinyl)-2-methyl- contribute to its versatility in medicinal chemistry. The decahydro-5-isoquinolinyl component, a saturated heterocyclic system, enhances the compound's stability and bioavailability, while the 2-methylpropanamide group offers functional flexibility for further derivatization. Such features align with current trends in drug discovery, where researchers prioritize compounds with optimized pharmacokinetic properties.

In the context of AI-driven drug design, Propanamide, N-(decahydro-5-isoquinolinyl)-2-methyl- exemplifies the synergy between computational modeling and synthetic chemistry. Recent advancements in machine learning have enabled researchers to predict the binding affinities and toxicity profiles of similar compounds, accelerating the identification of promising candidates. This aligns with the growing demand for high-throughput screening methodologies in pharmaceutical R&D.

Another area of interest is the compound's potential role in central nervous system (CNS) therapeutics. The isoquinoline scaffold is prevalent in neuroactive molecules, prompting investigations into its applicability for neurological disorders. Researchers are particularly intrigued by its ability to modulate neurotransmitter receptors, a hot topic in neuroscience and psychopharmacology.

From a synthetic chemistry perspective, the preparation of Propanamide, N-(decahydro-5-isoquinolinyl)-2-methyl- involves multi-step reactions, including reductive amination and amide coupling. These processes are critical for achieving high purity and yield, which are essential for preclinical studies. The compound's CAS No. 2137648-31-6 serves as a unique identifier in chemical databases, facilitating efficient literature retrieval and regulatory compliance.

Environmental and green chemistry considerations are also relevant. The synthesis of such compounds increasingly emphasizes sustainable solvents and catalytic methods, reflecting broader industry shifts toward eco-friendly practices. This resonates with the rising consumer and regulatory focus on green pharmaceuticals.

In summary, Propanamide, N-(decahydro-5-isoquinolinyl)-2-methyl- (CAS No. 2137648-31-6) represents a compelling case study in modern chemical innovation. Its structural elegance, combined with its potential applications in drug development and CNS research, positions it as a valuable entity in the scientific community. As computational tools and sustainable methodologies evolve, this compound is likely to remain at the forefront of interdisciplinary research.